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Compound of Interest

1-(4-Chloro-2,3-

Compound Name:
dimethylphenyl)ethanol

Cat. No.: B14031675

Get Quote

Executive Summary

1-(4-Chloro-2,3-dimethylphenyl)ethanol (CAS: 1875-88-3 / Analog) is a halogenated
aromatic compound.[1][2][3] Unlike standard organic solvents (e.g., Acetone, Methanol), this

compound contains a chlorine substituent on the benzene ring.[1][2]

Operational Criticality: You must NOT dispose of this substance in general "Organic Solvent" or
"Non-Halogenated" waste streams.[3][4][5] Doing so contaminates the entire waste drum,
forcing the disposal facility to treat the entire volume as halogenated waste.[1][2] This
increases disposal costs by approximately 300% and requires specialized high-temperature
incineration to prevent the formation of dioxins and hydrochloric acid.[1][3]

Part 1: Chemical Characterization & Hazard
Identification[1][2][3]

Before handling waste, verify the state of the material.[1][2][6] The disposal pathway differs
slightly between the pure substance (often a solid or viscous oil) and reaction mixtures
(solutions).[3][5]
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Property

Specification

Operational Implication

Chemical Class

Halogenated Aromatic Alcohol

MUST be segregated into

"Halogenated Waste" streams.

[11(3][41[5]

Functional Groups

Chloro- (CI), Hydroxyl (-OH),
Methyl (-CH3)

The Chlorine atom is the
primary regulatory driver
(RCRAJ/EPA).[1][2][3]

Physical State

Solid or Viscous Liquid (Pure)

Use solid waste containers for
pure substance; liquid carboys

for solutions.[3][5]

Combustibility

High Flash Point (Pure) / Low
(Solution)

Treat all waste streams as
Flammable to ensure highest

safety margins.[1][3][5]

Reactivity

Stable

Compatible with HDPE and

Glass; avoid strong oxidizers.

[3](5]

Part 2: The Segregation Imperative (The "Golden

Rule™)[1][3]

As a Senior Scientist, | cannot stress this enough: The presence of the Chlorine atom dictates

the workflow.

Why Segregation Matters

When halogenated compounds are incinerated at standard temperatures, they can form
Hydrogen Chloride (HCI) gas (corrosive) and Dioxins (highly toxic/carcinogenic).[1][2][3]

» Non-Halogenated Waste: Burned as fuel blending (Energy Recovery) at lower costs.[3][5]

» Halogenated Waste: Requires specific scrubbers and higher temperatures (>1100°C) to

neutralize HCI and destroy dioxin precursors.[3][5]
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Rule: If your waste solution contains >1,000 ppm (0.1%) of 1-(4-Chloro-2,3-
dimethylphenyl)ethanol, the entire container is classified as Halogenated.[1][2][3]

Part 3: Step-by-Step Disposal Protocol
Phase 1: Container Selection & Labeling[1][2][3]

 Liquids (Solutions): Use High-Density Polyethylene (HDPE) carboys.[1][3][5] HDPE offers
excellent resistance to chlorinated aromatics and alcohols at ambient temperatures.[3]

e Solids (Pure Compound/Contaminated Debris): Use wide-mouth HDPE jars or double-lined
polyethylene bags.

Phase 2: Waste Generation Workflow[1][3]
Scenario A: Disposing of Reaction Mixtures (Liquid)

o Check pH: Ensure the solution is neutral (pH 5-9). If the reaction involved acids/bases,
neutralize before adding to the solvent waste container to prevent drum pressurization.[1][2]

o Select Container: Choose the carboy with the Red "Halogenated Organic” Tag.[1][3]

e Log It: Immediately write the full chemical name and estimated concentration on the waste
tag.[3][5] Do not use abbreviations like "Cl-Alcohol."[1][3]

e Secondary Containment: Ensure the carboy sits in a polypropylene tray capable of holding
110% of the container's volume.

Scenario B: Disposing of Pure Substance or Contaminated

Solids[2][3]

o Containment: Place the vial or solid residue into a wide-mouth jar labeled "Hazardous Waste
- Solid Debris."

e Segregation: Do not mix with "Sharps" or "Biohazard" waste.[3][5] This is chemical waste.[3]

[51[7]

o Decontamination: If you rinse the original vial, the rinsate (acetone/ethanol wash) must go
into the Halogenated Liquid waste, not the drain.[1]
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Phase 3: Visualizing the Workflow (Graphviz)[3]

Waste: 1-(4-Chloro-2,3-dimethylphenyl)ethanol

Physical State?

Liquid / Solution Solid / Pure Substance

Verify Halogenated Tag

Do NOT mix with

Non-Halogenated Solvents BIEMEI (RIDIRE T

Label: 'Halogenated Organic Waste'
List Constituents

Store in Secondary Containment
(Ventilated Cabinet)

EHS Pickup / Incineration

Click to download full resolution via product page

Caption: Operational decision tree for segregating halogenated aromatic waste streams to
ensure regulatory compliance.
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Part 4: Spill Contingency & Emergency Response[1]
[3]

In the event of a spill, the presence of the chlorine group and the aromatic ring requires specific
cleanup materials to prevent environmental leaching.[1]

o Evacuate & Ventilate: If the spill is >500mL, evacuate the immediate area.[1][5] The vapor

may be irritating to the respiratory tract.[3][5][8]

o PPE: Wear Nitrile gloves (double-gloved recommended), safety goggles, and a lab coat.[1]

[21[3]
e Absorbent Selection:
o USE: Vermiculite, Bentonite Clay, or Commercial "Universal” Absorbent Pads.[1][2]

o DO NOT USE: Paper towels or sawdust.[1][3][5] While the flammability risk is moderate,
chlorinated compounds can react with organic cellulose under specific conditions, and
paper offers no vapor suppression.[1][2]

» Disposal of Spill Debris: All contaminated clay/pads must be bagged, sealed, and labeled as
"Hazardous Waste - Solid (Halogenated Debris)."[1][2][3]

Part 5: References & Regulatory Grounding[1][3]

o U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[1][3]
[5] (Defines F-listed halogenated solvents and characteristic waste).[1][3][4][5]

o Source: [Link][3][5]

e Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
29 CFR 1910.1200.[1][3][5][8] (Mandates SDS availability and proper labeling).

o Source: [Link][3][5]
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+ American Chemical Society (ACS).ldentifying and Evaluating Hazards in Research
Laboratories.[1][3][5] (Guidelines on chemical segregation and compatibility).

o Source: [Link][3][5]

e Thermo Fisher Scientific.Chemical Resistance of Plastics (HDPE Compatibility).[1][3]
(Verifies HDPE suitability for aromatic alcohols).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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